![molecular formula C8H11BrN2O B6588731 3-[(5-bromopyridin-2-yl)oxy]propan-1-amine CAS No. 1248163-56-5](/img/no-structure.png)
3-[(5-bromopyridin-2-yl)oxy]propan-1-amine
Overview
Description
3-[(5-bromopyridin-2-yl)oxy]propan-1-amine, also known as 5-Bromo-2-pyridin-2-yloxypropan-1-amine, is an organic compound that was first synthesized in the late 1960s. It is composed of a bromine atom attached to a pyridine ring, which is connected to an amine group. The compound has been extensively studied for its potential applications in medicinal chemistry, and it has been found to have a wide range of physiological and biochemical effects.
Scientific Research Applications
3-[(5-bromopyridin-2-yl)oxy]propan-1-amine has been extensively studied for its potential applications in medicinal chemistry. It has been found to be a useful tool for the synthesis of a wide range of biologically active compounds, such as antifungal agents, analgesics, and antibiotics. It has also been used in the synthesis of compounds with anti-inflammatory and anti-cancer properties.
Mechanism of Action
The mechanism of action of 3-[(5-bromopyridin-2-yl)oxy]propan-1-amine is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the production of prostaglandins. By inhibiting the activity of COX, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been found to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been found to possess antifungal, anticonvulsant, and anti-cancer properties. In addition, it has been found to possess antioxidant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
3-[(5-bromopyridin-2-yl)oxy]propan-1-amine is a useful tool for medicinal chemistry research. It has a high yield and is relatively easy to synthesize. However, it is important to note that the compound is toxic and should be handled with caution. In addition, the compound is prone to hydrolysis and should be stored in anhydrous conditions.
Future Directions
The potential applications of 3-[(5-bromopyridin-2-yl)oxy]propan-1-amine in medicinal chemistry are vast and the compound has already been extensively studied. However, there is still much to be explored. Future research should focus on further elucidating the mechanism of action of the compound, as well as its potential applications in the treatment of various diseases. Additionally, research should be conducted on the synthesis of more complex derivatives of the compound, which could potentially offer more potent therapeutic effects. Furthermore, research should be conducted on the effects of the compound on various physiological systems, such as the cardiovascular, respiratory, and nervous systems. Finally, research should be conducted on the potential toxicity of the compound and its derivatives.
Synthesis Methods
3-[(5-bromopyridin-2-yl)oxy]propan-1-amine is synthesized through a reaction of 5-bromopyridine and 2-aminopropanol, which is catalyzed by a strong base, such as potassium tert-butoxide. The reaction is carried out at temperatures between 80-100°C, and the product is purified by column chromatography. The yield of the reaction is usually around 80-90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(5-bromopyridin-2-yl)oxy]propan-1-amine involves the reaction of 5-bromopyridin-2-ol with 3-bromopropan-1-amine in the presence of a base to form the desired product.", "Starting Materials": [ "5-bromopyridin-2-ol", "3-bromopropan-1-amine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 5-bromopyridin-2-ol in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the solution and stir for a few minutes.", "Step 3: Add 3-bromopropan-1-amine to the solution and stir for several hours at room temperature.", "Step 4: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1248163-56-5 |
Molecular Formula |
C8H11BrN2O |
Molecular Weight |
231.1 |
Purity |
95 |
Origin of Product |
United States |
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